Cas no 4271-28-7 (N-Acetyl-D-glucosaminitol)

• Product Name: N-Acetyl-D-glucosaminitol
• CAS No: 4271-28-7
• MF: C₈H₁₇NO₆
• MW: 223.22368311882
• CID: 329869
• PubChem ID: 165206
• Update Time: 2025-11-02

N-Acetyl-D-glucosaminitol Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,2-(acetylamino)-2-deoxy-
• N-ACETYL-D-GLUCOSAMINITOL
• 2-Acetamido-2-deoxy-D-glucitol
• 2-Acetamino-2-desoxy-D-glucit
• 2-Acetamino-sorbit
• 2-acetylamino-2-deoxy-D-glucitol
• 2-Acetylamino-2-desoxy-D-glucit
• 5-Acetamino-5-desoxy-L-gulit
• N-acetylglucosaminitol
• CHEBI:75278
• Q27145189
• 2-Acetamido-2-deoxyglucitol
• DTXSID901045941
• 4271-28-7
• 2-(acetylamino)-2-deoxy-D-glucitol
• 2-acetamido-2-desoxy-d-glucitol
• SCHEMBL9013585
• (2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoicacid
• CS-0210513
• D-Glucitol, 2-(acetylamino)-2-deoxy-
• N-[(2S,3R,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-yl]acetamide
• N-((2S,3R,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-yl)acetamide
• DTXSID40962638
• N-acetyl -D- glucosaminitol
• W-202738
• N-((1S,2R,3S,4R)-2,3,4,5-tetrahydroxy-1-(hydroxymethyl)pentyl)acetamide
• WURCS=2.0/1,1,0/(h2122h_2*NCC/3=O)/1/
• Na[(2S,3R,4S,5R)a1,3,4,5,6aPentahydroxyhexana2ayl]acetamide
• N-[(1S,2R,3S,4R)-2,3,4,5-tetrahydroxy-1-(hydroxymethyl)pentyl]acetamide
• WURCS=2.0/1,1,0/[h2122h_2*NCC/3=O]/1/
• N-Acetyl-D-glucosaminitol

• MDL： MFCD00083233
• Inchi： 1S/C8H17NO6/c1-4(12)9-5(2-10)7(14)8(15)6(13)3-11/h5-8,10-11,13-15H,2-3H2,1H3,(H,9,12)/t5-,6+,7+,8+/m0/s1
• InChI Key： DWAICOVNOFPYLS-LXGUWJNJSA-N
• SMILES： O[C@H]([C@H](CO)NC(C)=O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 223.10600
• Monoisotopic Mass: 223.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 130.25000
• LogP: -3.05070

N-Acetyl-D-glucosaminitol Security Information

• WGK Germany：3

Additional information on N-Acetyl-D-glucosaminitol

N-Acetyl-D-glucosaminitol (CAS No. 4271-28-7): A Comprehensive Guide to Its Properties and Applications

N-Acetyl-D-glucosaminitol (CAS No. 4271-28-7) is a derivative of D-glucosamine, a naturally occurring amino sugar found in the exoskeletons of crustaceans and fungal cell walls. This compound has garnered significant attention in biochemical research, pharmaceutical development, and cosmetic formulations due to its unique structural properties and potential health benefits. In this article, we delve into the molecular characteristics, synthesis methods, and diverse applications of N-Acetyl-D-glucosaminitol, while addressing trending questions and search queries related to this compound.

The chemical structure of N-Acetyl-D-glucosaminitol features an acetylated amino group at the C-2 position and a reduced aldehyde group at the C-1 position, making it a sugar alcohol. This modification enhances its stability and solubility, which are critical for its use in various industrial and biomedical applications. Researchers often compare N-Acetyl-D-glucosaminitol to its precursor, N-Acetyl-D-glucosamine, due to their structural similarities and overlapping functionalities in glycosylation studies.

One of the most searched topics related to N-Acetyl-D-glucosaminitol is its role in glycobiology and glycosylation research. Glycosylation, the process of attaching sugar molecules to proteins or lipids, plays a pivotal role in cellular communication, immune response, and disease progression. N-Acetyl-D-glucosaminitol serves as a valuable tool in studying these processes, particularly in the context of carbohydrate-protein interactions and enzyme inhibition. Its ability to mimic natural sugar substrates makes it indispensable for investigating metabolic pathways and designing glycosidase inhibitors.

In the pharmaceutical industry, N-Acetyl-D-glucosaminitol has been explored for its potential therapeutic applications. Recent studies highlight its use in developing anti-inflammatory agents and chondroprotective drugs, particularly for joint health and osteoarthritis management. The compound's ability to modulate extracellular matrix components, such as hyaluronic acid and collagen, has sparked interest in its application for tissue engineering and wound healing. These findings align with the growing consumer demand for natural and science-backed solutions in healthcare.

The cosmetic industry has also embraced N-Acetyl-D-glucosaminitol for its skin hydration and anti-aging properties. As a humectant, it helps retain moisture in the skin, making it a popular ingredient in hyaluronic acid-based serums and creams. Additionally, its role in promoting glycosaminoglycan synthesis contributes to improved skin elasticity and reduced fine lines, addressing the rising consumer interest in dermocosmetics and clean beauty trends.

From a market perspective, the demand for N-Acetyl-D-glucosaminitol is expected to grow, driven by advancements in biotechnology and personalized medicine. The compound's versatility in research and development, coupled with its biocompatibility, positions it as a key player in the expanding nutraceutical and cosmeceutical sectors. Manufacturers are increasingly focusing on sustainable production methods, such as enzymatic synthesis, to meet the demand for high-purity N-Acetyl-D-glucosaminitol while minimizing environmental impact.

For researchers and industry professionals, understanding the analytical methods for characterizing N-Acetyl-D-glucosaminitol is crucial. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and cosmetic applications, addressing frequent queries about quality control and regulatory compliance.

In conclusion, N-Acetyl-D-glucosaminitol (CAS No. 4271-28-7) is a multifaceted compound with wide-ranging applications in biochemistry, medicine, and cosmetics. Its unique properties and growing relevance in cutting-edge research make it a subject of continuous exploration. Whether you're investigating its role in glycobiology, developing novel therapeutics, or formulating advanced skincare products, N-Acetyl-D-glucosaminitol offers immense potential for innovation and discovery.